N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-(1-benzylindol-3-yl)methylideneamino]-5-propan-2-ylthiophene-3-carboxamide
• InChI: InChI=1S/C24H23N3OS/c1-17(2)23-12-19(16-29-23)24(28)26-25-13-20-15-27(14-18-8-4-3-5-9-18)22-11-7-6-10-21(20)22/h3-13,15-17H,14H2,1-2H3,(H,26,28)/b25-13+
• InChI Key: GWQWTVAFUAAKBB-DHRITJCHSA-N
• Canonical SMILES: CC(C)C1=CC(=CS1)C(=O)NN=CC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4
• Isomeric SMILES: CC(C)C1=CC(=CS1)C(=O)N/N=C/C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4
• Molecular Formula: C24H23N3OS
• Molecular Weight: 401.5 g/mol

Description

N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide, also known as BITC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BITC belongs to the class of hydrazide derivatives and has been studied extensively for its anti-cancer, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide induces apoptosis by activating caspases and increasing the expression of pro-apoptotic genes. N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide also inhibits the activity of enzymes involved in cell cycle progression, leading to cell cycle arrest. In inflammatory cells, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide inhibits the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. The antimicrobial activity of N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide is believed to be due to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects:
N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has been shown to have several biochemical and physiological effects. In cancer cells, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has been shown to decrease the expression of genes involved in cell proliferation and increase the expression of genes involved in apoptosis. N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide also inhibits the activity of enzymes involved in angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth. In inflammatory cells, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has been shown to reduce the production of reactive oxygen species, which are known to cause tissue damage. N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide also inhibits the activity of enzymes involved in the production of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide is also relatively inexpensive compared to other compounds used in research. However, there are some limitations to the use of N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide in laboratory experiments. N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has low solubility in water, which can make it difficult to work with in aqueous environments. Additionally, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide. One area of interest is the development of new derivatives of N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide with improved solubility and bioavailability. Another area of interest is the investigation of the mechanism of action of N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide in more detail, particularly in relation to its anti-cancer and anti-inflammatory properties. Additionally, further research is needed to determine the safety and efficacy of N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide in animal models and clinical trials. Overall, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has significant potential as a therapeutic agent, and further research is needed to fully explore its potential.

Synthesis Methods

N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide can be synthesized by the condensation reaction between 5-isopropyl-3-thiophenecarbohydrazide and 1-benzyl-1H-indole-3-carbaldehyde. The reaction is carried out in the presence of a catalyst and a solvent under controlled conditions. The purity and yield of the synthesized N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide can be improved by using appropriate purification techniques such as recrystallization.

Scientific Research Applications

N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer research, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and cell cycle arrest. N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has also been studied for its anti-inflammatory properties, which can be useful in the treatment of inflammatory diseases such as arthritis. Additionally, N'-[(1-benzyl-1H-indol-3-yl)methylene]-5-isopropyl-3-thiophenecarbohydrazide has been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.